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Compound of Interest

Compound Name: rac Zearalenone-d6

cat. No.: B12372754

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac Zearalenone-d6, a deuterated
analog of the mycotoxin Zearalenone. This document is intended for professionals in research,
scientific, and drug development fields who utilize stable isotope-labeled compounds as
internal standards in analytical methodologies.

Core Compound Details

rac Zearalenone-d6 serves as an internal standard for the quantification of Zearalenone in
various samples. Its deuteration offers a distinct mass shift, enabling precise and accurate
measurement by mass spectrometry-based techniques, while maintaining chromatographic
behavior nearly identical to the unlabeled parent compound.

Chemical Structure and Properties:
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Property Value Source
CAS Number 1185236-04-7 [1]
Molecular Formula C1sH16D6Os [1]
Molecular Weight 324.4 g/mol [1]
Purity >95% [1]
Appearance White to Off-White Solid N/A
Storage Temperature -20°C [2]
Solubility Soluble in Chloroform (Slightly)  N/A

Analytical Applications and Experimental Protocols

rac Zearalenone-d6 is primarily employed as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of
Zearalenone in complex matrices such as cereals, animal feed, and environmental samples.
The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects
and variations in sample preparation and instrument response.

General Experimental Workflow for Zearalenone
Quantification using rac Zearalenone-d6

The following protocol is a synthesized methodology based on established analytical practices
for mycotoxin analysis.
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Sample Preparation

Sample Homogenization

'

Spiking with rac Zearalenone-d6 Internal Standard

l

Solvent Extraction
(e.g., acetonitrile/water)

'

Sample Clean-up
(e.g., SPE or QUEChERS)

LC—MS/MVS Analysis

Chromatographic Separation
(e.g., C18 column)

l

Mass Spectrometric Detection
(MRM mode)

Data Processing

y

Quantification using
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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